Cas no 745024-96-8 (1-(5-chloro-2-methylphenyl)-4-(3,4,5-trimethoxybenzoyl)piperazine)

• Product Name: 1-(5-chloro-2-methylphenyl)-4-(3,4,5-trimethoxybenzoyl)piperazine
• CAS No: 745024-96-8
• MF: C₂₁H₂₅ClN₂O₄
• MW: 404.887204885483
• CID: 5437037
• Update Time: 2025-11-06

1-(5-chloro-2-methylphenyl)-4-(3,4,5-trimethoxybenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methylphenyl)-4-(3,4,5-trimethoxybenzoyl)piperazine

• Inchi： 1S/C21H25ClN2O4/c1-14-5-6-16(22)13-17(14)23-7-9-24(10-8-23)21(25)15-11-18(26-2)20(28-4)19(12-15)27-3/h5-6,11-13H,7-10H2,1-4H3
• InChI Key： SDIAGTFYLHJTBD-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC(Cl)=CC=C2C)CC1)(C1=CC(OC)=C(OC)C(OC)=C1)=O

Additional information on 1-(5-chloro-2-methylphenyl)-4-(3,4,5-trimethoxybenzoyl)piperazine

Research Update on 1-(5-chloro-2-methylphenyl)-4-(3,4,5-trimethoxybenzoyl)piperazine (CAS: 745024-96-8)

Recent studies on 1-(5-chloro-2-methylphenyl)-4-(3,4,5-trimethoxybenzoyl)piperazine (CAS: 745024-96-8) have highlighted its potential as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of investigations focusing on its pharmacological properties, mechanism of action, and potential therapeutic applications. The compound's piperazine core, coupled with the chloro-methylphenyl and trimethoxybenzoyl moieties, suggests a versatile scaffold for drug development, particularly in targeting neurological and oncological pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's affinity for serotonin and dopamine receptors, revealing its potential as a modulator of neurotransmitter systems. The research employed in vitro binding assays and molecular docking simulations to elucidate the compound's interactions with receptor subtypes. Results indicated a high selectivity for 5-HT2A and D2 receptors, with IC50 values in the nanomolar range, suggesting possible applications in the treatment of psychiatric disorders such as schizophrenia and depression.

In the context of oncology, a separate investigation published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated the compound's efficacy as an inhibitor of tubulin polymerization. The study utilized cell-based assays and xenograft models to evaluate its anti-proliferative effects on various cancer cell lines, including breast and colon carcinomas. The findings revealed that 1-(5-chloro-2-methylphenyl)-4-(3,4,5-trimethoxybenzoyl)piperazine disrupts microtubule dynamics, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis. These results position the compound as a potential candidate for further development as an anti-mitotic agent.

Pharmacokinetic studies have also been conducted to assess the compound's drug-like properties. Research published in European Journal of Pharmaceutical Sciences (2023) investigated its metabolic stability, plasma protein binding, and permeability across biological membranes. The data indicated favorable absorption and distribution characteristics, with moderate hepatic clearance and acceptable oral bioavailability in preclinical models. These findings support the compound's potential for further optimization and development as a therapeutic agent.

Recent synthetic chemistry advancements have focused on developing more efficient routes to 1-(5-chloro-2-methylphenyl)-4-(3,4,5-trimethoxybenzoyl)piperazine. A 2024 publication in Organic Process Research & Development described a novel catalytic method for the acylation of the piperazine ring, significantly improving yield and purity while reducing environmental impact. This methodological innovation could facilitate larger-scale production for further biological evaluation and potential clinical development.

Ongoing research continues to explore the full therapeutic potential of this compound, with particular attention to structure-activity relationships and target identification. The combination of its unique chemical structure and promising biological activities makes 1-(5-chloro-2-methylphenyl)-4-(3,4,5-trimethoxybenzoyl)piperazine (CAS: 745024-96-8) a molecule of significant interest in the pharmaceutical research community. Future studies are expected to focus on lead optimization, toxicity profiling, and in vivo efficacy studies to advance this compound through the drug discovery pipeline.